Hydrocortisone phosphate triethylamine
Hydrocortisone phosphate triethylamine
Brand Name:
Vulcanchem
CAS No.:
122764-80-1
VCID:
VC0129907
InChI:
InChI=1S/C21H31O8P.C6H15N/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;1-4-7(5-2)6-3/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);4-6H2,1-3H3/t14-,15-,16-,18+,19-,20-,21-;/m0./s1
SMILES:
CCN(CC)CC.CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O
Molecular Formula:
C27H46NO8P
Molecular Weight:
543.6 g/mol
Hydrocortisone phosphate triethylamine
CAS No.: 122764-80-1
Cat. No.: VC0129907
Molecular Formula: C27H46NO8P
Molecular Weight: 543.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122764-80-1 |
|---|---|
| Molecular Formula | C27H46NO8P |
| Molecular Weight | 543.6 g/mol |
| IUPAC Name | N,N-diethylethanamine;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C21H31O8P.C6H15N/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;1-4-7(5-2)6-3/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);4-6H2,1-3H3/t14-,15-,16-,18+,19-,20-,21-;/m0./s1 |
| Standard InChI Key | LQOLETVLSIWCFR-WDCKKOMHSA-N |
| Isomeric SMILES | CCN(CC)CC.C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COP(=O)(O)O)O)C)O |
| SMILES | CCN(CC)CC.CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O |
| Canonical SMILES | CCN(CC)CC.CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O |
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